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Compound of Interest

Compound Name: 2-Acetyl-4(3H)-quinazolinone

Cat. No.: B098200 Get Quote

An In-depth Technical Guide to 2-Acetyl-4(3H)-quinazolinone

This technical guide provides a comprehensive overview of the known chemical properties,

synthesis methodologies, and potential biological significance of 2-Acetyl-4(3H)-
quinazolinone. The content is tailored for researchers, scientists, and professionals in the field

of drug development and medicinal chemistry, with a focus on presenting clear, structured data

and detailed experimental insights.

Core Chemical Properties
2-Acetyl-4(3H)-quinazolinone is a derivative of the quinazolinone heterocyclic system, which

is a core scaffold in numerous biologically active compounds[1][2]. While specific experimental

data for this particular analog is limited in publicly available literature, its fundamental properties

can be established from chemical databases.

Table 1: Physicochemical Properties of 2-Acetyl-4(3H)-quinazolinone
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Property Value Source

IUPAC Name
2-acetylquinazolin-4(3H)-
one

N/A

Molecular Formula C₁₀H₈N₂O₂ [3]

Molecular Weight 188.18 g/mol [3]

Canonical SMILES
CC(=O)c1[nH]c2ccccc2c(=O)n

1
[3]

InChI Key
WBCWEMVXRHQIBY-

UHFFFAOYSA-N
[3]

| CAS Number | Not explicitly found | N/A |

For comparative context, the properties of the closely related and more extensively studied

compound, 2-Methyl-4(3H)-quinazolinone, are provided below.

Table 2: Physicochemical Properties of 2-Methyl-4(3H)-quinazolinone (for comparison)

Property Value Source

Molecular Formula C₉H₈N₂O [4][5]

Molecular Weight 160.17 g/mol [4]

Melting Point 231-233 °C [4][6][7]

Water Solubility < 0.1 mg/mL (insoluble) [6]

Solubility
Soluble in DMSO (50 mg/mL

with sonication)
[6]

| Appearance | White to off-white powder/crystal |[6] |

Synthesis and Experimental Protocols
While a specific protocol for 2-Acetyl-4(3H)-quinazolinone is not detailed in the surveyed

literature, a general and robust methodology for the synthesis of 2-substituted-4(3H)-
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quinazolinones can be adapted. The most common route involves the initial formation of a 2-

substituted-benzoxazin-4-one from anthranilic acid, followed by a condensation reaction.

Proposed Synthetic Pathway
A plausible synthesis for 2-Acetyl-4(3H)-quinazolinone would proceed in two main steps:

Step 1: Synthesis of 2-acetylamino-benzoic acid. Anthranilic acid is reacted with an

acetylating agent, such as acetic anhydride or acetyl chloride, to form N-acetylanthranilic

acid.

Step 2: Cyclization to form the quinazolinone ring. The intermediate from step 1 is then

cyclized. A common method involves reacting the N-acetylanthranilic acid with a source of

nitrogen, such as formamide or ammonia, often under heating, to yield the final 2-Acetyl-
4(3H)-quinazolinone product. An alternative common pathway involves first creating a

benzoxazinone intermediate from anthranilic acid and acetic anhydride, which then reacts

with an amine source[8][9].

Below is a generalized workflow for the synthesis of 2-substituted-4(3H)-quinazolinones, which

could be adapted for the target compound.
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General Synthesis Workflow for 2-Substituted-4(3H)-Quinazolinones

Anthranilic Acid

Intermediate:
2-Substituted-4H-3,1-benzoxazin-4-one

Step 1: Acylation &
Ring Closure

Acylating Agent
(e.g., Acetic Anhydride)

Final Product:
2-Substituted-4(3H)-quinazolinone

Step 2: Amination &
Rearrangement

Amine Source
(e.g., NH4OAc, Formamide)

Click to download full resolution via product page

Caption: General synthetic route for 2-substituted-4(3H)-quinazolinones.

Detailed Experimental Protocol (General)
Materials:

Anthranilic acid

Acetic anhydride

Ammonium acetate or Formamide

Ethanol (for recrystallization)

Procedure:
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Synthesis of 2-Methyl-4H-3,1-benzoxazin-4-one (Intermediate): A mixture of anthranilic acid

(1 mole) and acetic anhydride (1.2 moles) is heated under reflux for 2-3 hours[8]. The

reaction progress can be monitored by Thin Layer Chromatography (TLC). After completion,

the reaction mixture is cooled, and the precipitated solid is filtered, washed with a cold non-

polar solvent (like petroleum ether), and dried to yield the benzoxazinone intermediate.

Synthesis of 2-Methyl-4(3H)-quinazolinone: The synthesized benzoxazinone (1 mole) is

mixed with a nitrogen source such as ammonium acetate (2 moles) in a suitable solvent like

glacial acetic acid or heated directly without a solvent[9][10]. The mixture is refluxed for 4-6

hours. Upon cooling, the solid product precipitates out. The crude product is then filtered,

washed with cold water, and purified by recrystallization from ethanol to afford the final 2-

substituted-4(3H)-quinazolinone[8].

Spectral Data Analysis
Specific spectral data for 2-Acetyl-4(3H)-quinazolinone is not available. However, the

characteristic spectral features of the 4(3H)-quinazolinone scaffold are well-documented from

studies of its derivatives.

Table 3: Expected Spectral Characteristics for the 4(3H)-Quinazolinone Core
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Technique Feature
Expected Range /
Shift (ppm)

Reference
Compound(s)

IR (cm⁻¹)
C=O (Amide)
Stretch

1670 - 1700
2-Aryl/Methyl
derivatives[2][11]

C=N Stretch 1590 - 1610
2-Aryl/Methyl

derivatives[2]

Aromatic C-H Stretch 3030 - 3100
2-Aryl/Methyl

derivatives[2]

¹H-NMR (ppm)
Aromatic Protons

(Quinazolinone ring)
δ 7.1 - 8.2 (multiplets)

2-Methyl/Phenyl

derivatives[8][11]

N-H Proton (Amide)
δ 11.5 - 12.6 (broad

singlet)

2-Phenyl

derivatives[12][13]

¹³C-NMR (ppm)
C=O (Carbonyl

Carbon)
δ 160 - 168

2-Aryl/Methyl

derivatives[2][8]

C2 (Carbon between

N atoms)
δ 151 - 158

2-Aryl/Methyl

derivatives[2][8]

| | Aromatic Carbons | δ 115 - 150 | 2-Aryl/Methyl derivatives[8][11] |

Biological Activity and Signaling Pathways
The 4(3H)-quinazolinone scaffold is recognized as a "privileged structure" in medicinal

chemistry due to its ability to bind to various biological targets, exhibiting a wide array of

pharmacological activities[14][15].

Known Activities of the Quinazolinone Scaffold:
Anticancer: Many quinazolinone derivatives function as kinase inhibitors, targeting enzymes

like EGFR, which are crucial in cell signaling pathways related to cell growth and

proliferation[16][17][18].

Antimicrobial: The scaffold has been incorporated into compounds showing potent

antibacterial and antifungal properties[14][15][19].
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Anti-inflammatory: Certain derivatives act as inhibitors of enzymes like cyclooxygenase

(COX), which are key mediators of inflammation[15].

Antiviral: The quinazolinone nucleus is present in molecules investigated for activity against

various viruses, including HIV and Tobacco Mosaic Virus (TMV)[2][14].

CNS Activity: Derivatives like methaqualone are known for their hypnotic and sedative effects

on the central nervous system[10][20].

While no specific biological targets or signaling pathways have been documented for 2-Acetyl-
4(3H)-quinazolinone itself, its structure is a viable starting point for designing new therapeutic

agents based on the established activities of the core scaffold.

Diverse Biological Targets of the 4(3H)-Quinazolinone Scaffold

4(3H)-Quinazolinone
Scaffold

Kinase Inhibition
(e.g., EGFR, PI3K) Microbial Enzymes Inflammatory Enzymes

(e.g., COX) Viral Proteins CNS Receptors

Anticancer Activity Antimicrobial Activity Anti-inflammatory Activity Antiviral Activity CNS Effects

Click to download full resolution via product page

Caption: The 4(3H)-quinazolinone scaffold interacts with multiple biological targets.

Conclusion
2-Acetyl-4(3H)-quinazolinone is a chemical entity with established foundational properties,

such as molecular formula and weight. However, detailed experimental data regarding its
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physicochemical characteristics, spectral analysis, and specific biological activity are not

extensively reported in the scientific literature. The synthetic routes and general properties of

the broader quinazolinone class are well-understood, providing a solid framework for future

synthesis and investigation of this particular compound. Given the wide-ranging

pharmacological importance of the quinazolinone scaffold, 2-Acetyl-4(3H)-quinazolinone
represents a molecule of interest for further research and potential applications in drug

discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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